Cas no 100596-38-1 (Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate)

Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate structure
100596-38-1 structure
Product Name:Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate
CAS No:100596-38-1
MF:C18H17NO7
MW:359.330085515976
CID:182017
PubChem ID:653314
Update Time:2025-04-19

Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate
    • 1,3-Benzenedicarboxylicacid, 5-[2-amino-4-(methoxycarbonyl)phenoxy]-, 1,3-dimethyl ester
    • dimethyl 5-(2-amino-4-methoxycarbonylphenoxy)benzene-1,3-dicarboxylate
    • DIMETHYL 5-(2-AMINO-4-METHOXYCARBONYLPHENOXY)ISOPHTHALATE
    • METHYL 4-[3,5-BIS(METHOXYCARBONYL)PHENOXY]-3-AMINOBENZOATE
    • 1,3-Benzenedicarboxylic acid, 5-(2-amino-4-(methoxycarbonyl)phenoxy)-, dimethyl ester
    • AC1LCO59
    • dimethyl 5-[3-amino-4-methoxycarbonylphenoxy]isophthalate
    • SureCN5449081
    • TimTec1_008347
    • METHYL-3-AMINO-4-(3,5-DICARBOXYMETHYL-PHENOXY)-BENZOATE
    • DIMETHYL 5-(2-AMINO-4-(METHOXYCARBONYL)-PHENOXY)ISOPHTHALATE
    • Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)-1,3-benzenedicarboxylate
    • CHEMBL1471623
    • BRD-K79042548-001-08-5
    • 5-(2-Amino-4-methoxycarbonyl-phenoxy)-isophthalic acid dimethyl ester
    • Oprea1_424947
    • Oprea1_576443
    • SCHEMBL5449081
    • MLS000029311
    • 100596-38-1
    • SR-01000311227-1
    • AKOS000546826
    • 1,3-Benzenedicarboxylicacid,5-[2-amino-4-(methoxycarbonyl)phenoxy]-,1,3-dimethyl ester
    • SR-01000311227
    • MLS002535764
    • HMS1557L09
    • HMS2355B08
    • 1,3-dimethyl 5-[2-amino-4-(methoxycarbonyl)phenoxy]benzene-1,3-dicarboxylate
    • 2,2,4,4,5,5-HEXABROMODIPHENYLETHER
    • DTXSID10143417
    • DIMETHYL 5-(2-AMINO-4-(METHOXYCARBONYL) PHENOXY)ISOPHTHALATE
    • SMR000001081
    • 1,3-Benzenedicarboxylic acid, 5-(2-amino-4-(methoxycarbonyl)phenoxy)-, dimethyl ester
    • Inchi： 1S/C18H17NO7/c1-23-16(20)10-4-5-15(14(19)9-10)26-13-7-11(17(21)24-2)6-12(8-13)18(22)25-3/h4-9H,19H2,1-3H3
    • InChI Key： XPNBOEYBQIADSG-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C(=O)OC)=CC=1N)C1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 359.10100
  • Monoisotopic Mass: 359.100502
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: 灰色结晶粉末
  • Density: 1.302
  • Boiling Point: 509 °C at 760 mmHg
  • Flash Point: 211 °C
  • Refractive Index: 1.583
  • PSA: 114.15000
  • LogP: 3.00210

Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate Related Literature

100596-38-1 (Dimethyl 5-(2-amino-4-(methoxycarbonyl)phenoxy)isophthalate) Related Products

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